![molecular formula C17H24O5 B1392164 Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate CAS No. 1049030-33-2](/img/structure/B1392164.png)
Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate
Overview
Description
Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate is a chemical compound with the molecular formula C17H24O5 . It contains a total of 46 bonds, including 22 non-H bonds, 8 multiple bonds, 12 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, 1 aromatic ketone, 1 aliphatic ether, and 1 aromatic ether .
Molecular Structure Analysis
The molecular structure of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate is characterized by several functional groups. It includes an ester group (aliphatic), a ketone group (aromatic), and two ether groups (one aliphatic and one aromatic) .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate include a molecular weight of 308.370 Da . The compound contains a total of 46 bonds, including 22 non-H bonds, 8 multiple bonds, 12 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, 1 aromatic ketone, 1 aliphatic ether, and 1 aromatic ether .Scientific Research Applications
Crystal and Molecular Structure Studies
- Application : Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate and related compounds have been studied for their crystal and molecular structures, confirmed by single-crystal X-ray diffraction data. These studies are vital for understanding the molecular arrangement and stability of the compound, contributing to the development of materials with specific properties (Kaur, Jasinski, Butcher, Yathirajan, Mayekar, & Narayana, 2012).
Biological Activities
- Application : Research has demonstrated the potential of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate derivatives in biological applications. For example, certain derivatives have shown activity in inducing metamorphosis in larvae of the silkworm, indicating potential uses in pest control and environmental studies (Furuta, Shirahashi, Yamashita, Ashibe, & Kuwano, 2006).
Synthesis and Chemical Properties
- Application : The compound has been used as an intermediate in the synthesis of other fluorescent molecules. These fluorescent molecules are used for studying the polarity of lipid bilayers in biological membranes, contributing to biomedical and biochemical research (Balo, Fernández, García‐Mera, & López, 2000).
Material Science and Solar Cell Research
- Application : In the field of material science, specifically in organic solar cells, derivatives of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate have been investigated. These studies focus on improving the efficiency and performance of organic solar cells, indicating the compound's relevance in renewable energy research (Oh, Na, Jo, Lim, Vak, & Kim, 2010).
Antimicrobial Research
- Application : Some derivatives of Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate have been synthesized and tested for antimicrobial activity. This suggests potential applications in the development of new antimicrobial agents (Mayekar, Li, Yathirajan, Narayana, & Kumari, 2010).
properties
IUPAC Name |
ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O5/c1-3-21-17(19)7-5-4-6-16(18)14-8-10-15(11-9-14)22-13-12-20-2/h8-11H,3-7,12-13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZXPDKVSVNEFGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC(=O)C1=CC=C(C=C1)OCCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-[4-(2-methoxyethoxy)phenyl]-6-oxohexanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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